
Tioxazafen efficacy comparison for different
nematode species

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tioxazafen

CAS No.: 330459-31-9

Cat. No.: S582507

Get Quote

Quantitative Efficacy Comparison of Tioxazafen

The table below summarizes toxicity data for tioxazafen against two primary nematode species,

Meloidogyne incognita (root-knot nematode) and Rotylenchulus reniformis (reniform nematode) [1] [2].

Nematode Species Toxicity Metric Value (µg/ml) Experimental Conditions

Meloidogyne incognita 24-hr EC₅₀ (Motility) 57.69 In water solutions, at 28°C [1] [2]

48-hr EC₅₀ (Motility) 47.15 In water solutions, at 28°C [1] [2]

24-hr EC₉₀ (Motility) 84.95 In water solutions, at 28°C [1] [2]

Rotylenchulus reniformis 24-hr EC₅₀ (Motility) 59.64 In water solutions, at 28°C [1] [2]

48-hr EC₅₀ (Motility) 47.25 In water solutions, at 28°C [1] [2]

24-hr EC₉₀ (Motility) 111.30 In water solutions, at 28°C [1] [2]

Key Efficacy Observations [1] [2]:
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Similar Sensitivity: Both nematode species show similar sensitivity to tioxazafen, with nearly

identical 48-hour EC₅₀ values.
Irreversible Effect: Nematodes did not recover motility after a 24-hour exposure to the 48-hour EC₅₀

concentration, even after being rinsed and placed in clean water.
Hatch Suppression: Concentrations of 2.7 µg/ml and 27.0 µg/ml significantly reduced juvenile hatch

rates for both species after three days of exposure.
Infection Reduction: A 24-hour exposure to low concentrations (up to 47.15 µg/ml) reduced the

ability of both species to infect tomato roots, though a higher rate was needed to suppress R.
reniformis infection compared to M. incognita.

Detailed Experimental Protocols

The quantitative data was generated using the following standardized methodologies:

1. Nematode Motility Assay [1] [2]

Objective: To determine the concentration that immobilizes 50% (EC₅₀) of the nematode population.
Procedure:

Exposure: 30-40 nematodes were exposed to various concentrations of tioxazafen (0.0 to
27.03 µg/ml) in 24-well tissue culture plates.

Incubation: Plates were maintained at 28°C for 2, 24, and 48 hours.
Assessment: Motile and immotile nematodes were counted visually using an inverted

compound microscope at each time interval.
Analysis: Data was subjected to probit analysis to calculate EC₅₀ and EC₉₀ values.

2. Hatch Inhibition Assay [1] [2]

Objective: To evaluate the effect of tioxazafen on nematode egg hatch.
Procedure:

Exposure: Freshly collected eggs of M. incognita and R. reniformis were treated with
tioxazafen solutions for 3 days.

Monitoring: The number of hatched second-stage juveniles (J2) was recorded daily.
Analysis: Percent hatch per day was calculated and analyzed using factorial ANOVA.

3. Infectivity Assay [1] [2]

Objective: To assess if sub-lethal exposure affects the nematode's ability to infect host roots.
Procedure:

Pre-treatment: Nematodes were exposed to tioxazafen for 24 hours.
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Inoculation: 500 treated nematodes were inoculated onto 2-week-old tomato seedlings in a

greenhouse.
Evaluation: After 3 weeks, root systems were examined. Galls were counted for M. incognita,

and females were stained and counted for R. reniformis.

Key Characteristics of Tioxazafen

Mode of Action: A broad-spectrum nematicide that disrupts ribosomal activity in nematodes by

interacting with the L3 subunit of the mitochondrial ribosome, impairing protein synthesis [3] [1]. This
novel mechanism means there is no known cross-resistance with other commercial nematicides [4].

Application Use: Registered as a seed treatment nematicide (NemaStrike) for corn, soybean, and
cotton. It has low water solubility, allowing it to remain in the root zone for prolonged protection [3] [4].

Transformation and Toxicity: In water, tioxazafen can undergo photodegradation. Its primary
transformation product (PP228a) is more stable and exhibits higher acute toxicity to aquatic

invertebrates like Daphnia magna than the parent compound [5].

Nematode Toxicity Experimental Workflow

The following diagram illustrates the logical flow of key experiments to assess tioxazafen efficacy:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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